4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid

• IUPAC Name: 4-[(6-amino-1,3-benzothiazol-2-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C15H12N2O2S2/c16-11-5-6-12-13(7-11)21-15(17-12)20-8-9-1-3-10(4-2-9)14(18)19/h1-7H,8,16H2,(H,18,19)
• InChI Key: PKIBTTICVOLYBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC3=C(S2)C=C(C=C3)N)C(=O)O
• Molecular Formula: C15H12N2O2S2
• Molecular Weight: 316.4 g/mol

Description

4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as ABT-737 and has been found to have promising results in cancer treatment.

Mechanism of Action

The mechanism of action of 4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid involves binding to the BH3 domain of the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. This binding prevents the anti-apoptotic proteins from interacting with the pro-apoptotic proteins Bax and Bak, which are required for the activation of the apoptotic pathway. By inhibiting the anti-apoptotic proteins, this compound promotes the activation of the apoptotic pathway, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which leads to their death. This compound has also been found to inhibit tumor growth and metastasis in animal models. Additionally, it has been found to have synergistic effects when used in combination with other anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid in lab experiments include its potent anticancer activity, its ability to induce apoptosis in cancer cells, and its synergistic effects when used in combination with other anticancer drugs. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid. One direction is to explore its potential applications in combination with other anticancer drugs. Another direction is to investigate its efficacy in treating other types of cancer, such as breast cancer and lung cancer. Additionally, researchers can explore ways to improve the solubility of this compound in water, which can increase its bioavailability and effectiveness in vivo. Finally, researchers can investigate the potential side effects of this compound and ways to mitigate them to improve its safety profile.
In conclusion, this compound has shown great promise as an anticancer agent in scientific research. Its potent anticancer activity, ability to induce apoptosis in cancer cells, and synergistic effects with other anticancer drugs make it a promising candidate for further research. The future directions for research include exploring its potential applications in combination with other anticancer drugs, investigating its efficacy in treating other types of cancer, improving its solubility in water, and investigating its potential side effects.

Synthesis Methods

The synthesis of 4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid involves the reaction of 2-mercaptobenzothiazole with 4-bromomethylbenzoic acid in the presence of a base such as potassium carbonate. The reaction yields the desired compound, which can be purified by recrystallization or chromatography.

Scientific Research Applications

4-{[(6-amino-1,3-benzothiazol-2-yl)thio]methyl}benzoic acid has been extensively studied in the field of cancer research. It has been found to have potent anticancer activity against various types of cancer cells, including leukemia, lymphoma, and solid tumors. This compound works by inhibiting the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w, which are overexpressed in many types of cancer cells. By inhibiting these proteins, this compound induces apoptosis or programmed cell death in cancer cells, leading to their death.